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Compound of Interest

Compound Name: Benzyloxyacetic acid

Cat. No.: B1267153 Get Quote

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals on the core properties and applications of

benzyloxyacetic acid.

Core Chemical and Physical Properties
Benzyloxyacetic acid, systematically named 2-(phenylmethoxy)acetic acid, is a carboxylic

acid that serves as a versatile building block in organic synthesis.[1][2] It is functionally related

to benzyl alcohol and glycolic acid.[2][3] At room temperature, it typically appears as a colorless

to light yellow liquid, though it can also be a solid with a low melting point.[1][4][5]

Table 1: Physicochemical Properties of Benzyloxyacetic Acid
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Property Value Source(s)

CAS Number 30379-55-6 [1][6][7]

Molecular Formula C₉H₁₀O₃ [1][7][8]

Molecular Weight 166.17 g/mol [1][6][8]

Appearance
Colorless to light yellow liquid

or solid
[1][4][5]

Melting Point 80-81 °C [4][7]

Boiling Point
137-139 °C at 0.6 mmHg; 146

°C at 1.1 Torr
[4][6][7]

Density 1.162 g/mL at 25 °C [1][4][6]

pKa 3.52 (Predicted) [4]

Flash Point 113 °C (235.4 °F) - closed cup [5][6]

Refractive Index n20/D 1.526 [1][4][6]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of benzyloxyacetic
acid.

Table 2: Spectroscopic Data of Benzyloxyacetic Acid

Spectrum Type Key Features Source(s)

¹H NMR (CDCl₃)
δ 12.28 (br, 1H), 7.34-7.30 (m,

5H), 4.59 (s, 2H), 4.12 (s, 2H)
[3]

IR

Consistent with the presence

of hydroxyl, carbonyl, and

ether functional groups.

[9]

Synthesis and Reactivity
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Benzyloxyacetic acid is a valuable intermediate in organic synthesis, allowing for the creation

of more complex molecules.[1] Its carboxylic acid group can undergo reactions such as

esterification and acylation.[1]

General Synthesis Method
A common method for synthesizing benzyloxyacetic acid involves the reaction of benzyl

alcohol with chloroacetic acid in the presence of a strong base.

Detailed Experimental Protocol
The following protocol describes a laboratory-scale synthesis of benzyloxyacetic acid:

Materials:

Tetrahydrofuran

Toluene

Potassium hydroxide

Benzyl alcohol

Chloroacetic acid

Hydrochloric acid

Methyl tert-butyl ether

Purified water

Procedure:

Add 960 g of tetrahydrofuran and 41 g of toluene to a reaction flask.

Add 534.0 g of potassium hydroxide in four portions at a temperature of 10-20 °C.

Following the addition of potassium hydroxide, add 1371.1 g of benzyl alcohol in three

portions.
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Dissolve 300.1 g of chloroacetic acid in 480.5 g of tetrahydrofuran to create a solution.

Add the chloroacetic acid solution dropwise to the reaction system, maintaining the reaction

temperature at 70-80 °C.

Continue the reaction until the chloroacetic acid is completely consumed.

Cool the reaction system and add 3.12 kg of purified water.

Remove the tetrahydrofuran via pressurized distillation.

Extract the aqueous phase four times with toluene.

Adjust the pH of the aqueous phase to 3 with hydrochloric acid at 10-20 °C.

Extract the aqueous phase twice with methyl tert-butyl ether.

Concentrate the organic phase to yield benzyloxyacetic acid. The expected yield is

approximately 88.3% with a purity of 99.2% as determined by GC.
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Caption: Synthesis workflow for benzyloxyacetic acid.
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Applications in Drug Development and Research
Benzyloxyacetic acid is a key building block in pharmaceutical research and development.[1]

It serves as an intermediate in the synthesis of various pharmaceuticals, including anti-

inflammatory and analgesic drugs.[1] Derivatives of benzyloxyacetic acid have been

investigated as potential antisickling agents.[3][6]

The compound is also utilized in biochemical research, particularly in studies involving enzyme

inhibition, which aids in understanding metabolic pathways.[1] Furthermore, it is employed in

proteomics research.[10][11]
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Caption: Logical relationships of benzyloxyacetic acid's applications.
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Safety and Handling
Benzyloxyacetic acid is classified as an irritant.[4] It is known to cause skin irritation and

serious eye irritation, and may cause respiratory irritation.[2][5][6]

Table 3: Hazard and Precautionary Information

Hazard Statements Precautionary Statements

H315: Causes skin irritation
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray

H319: Causes serious eye irritation P264: Wash skin thoroughly after handling

H335: May cause respiratory irritation
P280: Wear protective gloves/protective

clothing/eye protection/face protection

P302 + P352: IF ON SKIN: Wash with plenty of

water

P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Source:[2][5][6][12]

Appropriate personal protective equipment, such as gloves and eye protection, should be worn

when handling this chemical.[5][6] Work should be conducted in a well-ventilated area.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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